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Compound of Interest

Compound Name: Tetraethylgermane

Cat. No.: B1293566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure data for

tetraethylgermane (Ge(C₂H₅)₄). The information herein is curated for professionals in

research and development who require precise thermodynamic data for this organometallic

compound. This document presents quantitative vapor pressure data, details a generalized

experimental protocol for its measurement, and includes visualizations to elucidate key

relationships and workflows.

Core Data Presentation: Vapor Pressure of
Tetraethylgermane
The vapor pressure of tetraethylgermane as a function of temperature can be accurately

described by the Antoine equation. The National Institute of Standards and Technology (NIST)

provides coefficients for this equation, which are based on experimental data.[1]

The Antoine equation is expressed as:

log₁₀(P) = A − (B / (T + C))

Where:

P is the vapor pressure in bar
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T is the temperature in Kelvin (K)

A, B, and C are the Antoine constants specific to tetraethylgermane

The following table summarizes the Antoine constants for tetraethylgermane and provides

calculated vapor pressure values at various temperatures within the valid range of the

equation.

Antoine Constants Value

A 3.62768

B 1217.454

C -101.57

Temperature Range (K) 337.39 to 436.69

Temperature

(K)

Temperature

(°C)

Vapor Pressure

(bar)

Vapor Pressure

(kPa)

Vapor Pressure

(mmHg)

337.39 64.24 0.101 10.1 75.8

350.00 76.85 0.165 16.5 123.8

375.00 101.85 0.386 38.6 289.5

400.00 126.85 0.793 79.3 594.8

425.00 151.85 1.48 148.0 1110.1

436.69 163.54 1.99 199.0 1492.6

Experimental Protocols
While the specific experimental details from the original source (Mogul, Hochberg, et al., 1974)

cited by NIST are not readily available, a generalized experimental protocol for determining the

vapor pressure of an air-sensitive organometallic compound like tetraethylgermane using the

static method can be described. The static method is a direct technique for measuring the

equilibrium vapor pressure of a substance.[2]
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Objective: To measure the equilibrium vapor pressure of tetraethylgermane at various

temperatures.

Apparatus:

A thermostated sample cell connected to a high-vacuum line.

A pressure transducer or manometer capable of accurate measurements in the expected

pressure range.

A calibrated temperature sensor (e.g., platinum resistance thermometer).

A vacuum pump.

Schlenk line or glovebox for handling the air-sensitive sample.

Procedure:

Sample Preparation:

Purify the tetraethylgermane sample, typically through fractional distillation, to remove

any volatile impurities.

The purity of the sample is critical as impurities can significantly affect the vapor pressure.

Apparatus Assembly and Degassing:

Introduce a small amount of the purified tetraethylgermane into the sample cell using air-

sensitive techniques (e.g., via cannula transfer under an inert atmosphere).

Connect the sample cell to the vacuum line and pressure measurement system.

Thoroughly degas the sample to remove any dissolved gases. This is typically achieved by

several freeze-pump-thaw cycles. The sample is frozen using a cryogen (e.g., liquid

nitrogen), the headspace is evacuated, and then the sample is allowed to thaw to release

dissolved gases. This process is repeated until a static vacuum is achieved.

Measurement:
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Immerse the sample cell in a constant-temperature bath or place it in a thermostated

block.

Allow the system to reach thermal equilibrium, ensuring the temperature of the sample is

stable and uniform.

Once equilibrium is established, the vapor pressure of the tetraethylgermane is

measured directly using the pressure transducer.

Record the temperature and the corresponding equilibrium vapor pressure.

Data Collection:

Repeat the measurement at a series of different, stable temperatures to obtain a set of

vapor pressure data as a function of temperature.

Data Analysis:

The collected temperature and pressure data are then fitted to a vapor pressure equation,

such as the Antoine equation, using a least-squares regression analysis to determine the

Antoine constants.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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